Cas no 1250318-58-1 (1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one)

• Product Name: 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one
• CAS No: 1250318-58-1
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5712624
• PubChem ID: 62379385
• Update Time: 2025-06-08

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one
• EN300-1276910
• AKOS011665837
• 1250318-58-1
• CS-0273927
• 1-Butanone, 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-3-methyl-
• 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one

• Inchi： 1S/C11H12BrFO2/c1-6(2)3-10(14)8-4-7(12)5-9(13)11(8)15/h4-6,15H,3H2,1-2H3
• InChI Key： NKZYYIJWIOFAHP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CC(C)C)=O)O)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 308.7±42.0 °C(Predicted)
• pka: 5.98±0.48(Predicted)

Additional information on 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one

Introduction to 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS No. 1250318-58-1)

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one, with the CAS number 1250318-58-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a bromo, fluoro, and hydroxy substituent on the phenyl ring, along with a methylbutanone moiety. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one is C₁₂H₁₄BrFO₂, and its molecular weight is approximately 276.14 g/mol. The compound's physical properties include a melting point of around 60-62°C and a boiling point of approximately 270°C at 760 mmHg. It is generally insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

The bromo and fluoro substituents on the phenyl ring play crucial roles in modulating the compound's biological activity. The bromo group can enhance lipophilicity, which is beneficial for improving cell membrane permeability and bioavailability. Meanwhile, the fluoro group can influence the electronic properties of the molecule, potentially affecting its binding affinity to target proteins. The hydroxy group adds polarity and can participate in hydrogen bonding interactions, which are important for molecular recognition and stability.

In addition to its pharmaceutical applications, 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one has been utilized as a building block in synthetic chemistry. Its versatile reactivity allows it to undergo various chemical transformations, such as nucleophilic substitution, electrophilic addition, and cross-coupling reactions. These reactions enable the synthesis of complex molecules with diverse functional groups and structural motifs, which are essential for developing new materials and advanced pharmaceuticals.

The synthesis of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 5-bromo-3-fluoro-2-hydroxybenzaldehyde with 3-methylbutanoyl chloride in the presence of a suitable base. This reaction proceeds via an electrophilic aromatic substitution mechanism followed by subsequent reduction steps to form the final product.

The safety profile of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS No. 1250318-58-1) is a versatile organic compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to explore its full range of applications and optimize its synthesis methods for large-scale production.